4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C19H20N2O5S/c1-3-10-21(27(2,23)24)16-7-4-14(5-8-16)19(22)20-15-6-9-17-18(13-15)26-12-11-25-17/h3-9,13H,1,10-12H2,2H3,(H,20,22)
• InChI Key: HDVPAYPHFXSKAN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of protein-protein interactions and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide involves the inhibition of protein-protein interactions. The compound binds to the surface of the target protein, preventing it from interacting with other proteins. This inhibition can lead to the suppression of various cellular processes, such as signal transduction and gene expression.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In cancer research, it has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth. In HIV research, it has been shown to inhibit viral replication and reduce the infectivity of the virus. In Alzheimer's disease research, it has been shown to inhibit the aggregation of beta-amyloid peptides, which are thought to be involved in the development of the disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide in lab experiments is its potency as a protein-protein interaction inhibitor. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide. One area of research is the development of new antiviral drugs based on the compound's ability to inhibit protein-protein interactions. Another area of research is the exploration of the compound's potential in cancer immunotherapy. Additionally, further studies are needed to understand the compound's mechanism of action and its potential in treating other diseases, such as neurodegenerative diseases.
Conclusion:
In conclusion, 4-[allyl(methylsulfonyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is a promising compound that has shown potential in various scientific research applications. Its ability to inhibit protein-protein interactions has made it a valuable tool in the study of various diseases, including cancer, HIV, and Alzheimer's disease. Further research is needed to fully understand the compound's mechanism of action and its potential in developing new therapeutic agents.

Scientific Research Applications

The compound has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, HIV, and Alzheimer's disease. It has shown promising results in inhibiting the interaction between viral proteins and host cells, which could lead to the development of new antiviral drugs. In cancer research, the compound has been shown to inhibit the activity of oncogenic proteins, leading to the suppression of tumor growth. Additionally, the compound has been studied for its potential in treating Alzheimer's disease by inhibiting the aggregation of beta-amyloid peptides.